Cas no 303225-41-4 (3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 303225-41-4
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 3075180
• PubChem ID: 742045
• Update Time: 2025-05-24

3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C17H16N2O4S/c1-21-11-4-5-14-15(9-11)24-17(18-14)19-16(20)10-6-12(22-2)8-13(7-10)23-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： BIJQFKQYDPVIHM-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 344.08307817Da
• Monoisotopic Mass: 344.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Additional information on 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 303225-41-4)

3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, with the CAS registry number 303225-41-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of multiple methoxy groups in its structure enhances its solubility and potential interactions with biological targets, making it a promising candidate for further study.

In recent years, the interest in benzothiazole-based compounds has surged due to their potential therapeutic applications. Researchers are particularly focused on their role in modulating enzyme activity and their potential as anti-inflammatory or neuroprotective agents. The compound 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is no exception, with preliminary studies suggesting its relevance in targeting specific pathways involved in cellular signaling and metabolism.

One of the key reasons for the growing popularity of this compound is its structural versatility. The methoxy groups at the 3,5-positions of the benzamide ring and the 6-position of the benzothiazole ring contribute to its unique electronic and steric properties. These features are critical for its potential applications in medicinal chemistry and drug design. Moreover, the compound's stability under various conditions makes it a viable candidate for further development and optimization.

From a synthetic perspective, 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide can be prepared through well-established organic synthesis routes. The reaction typically involves the condensation of appropriately substituted benzoyl chloride with 2-amino-6-methoxybenzothiazole. This method ensures high yield and purity, which are essential for research and industrial applications. The compound's synthetic accessibility further enhances its appeal to chemists and researchers.

In the context of current trends, the demand for small molecule inhibitors and modulators in drug discovery has never been higher. The compound's potential to interact with specific protein targets aligns with the broader industry focus on precision medicine and targeted therapies. Additionally, its structural features make it a valuable scaffold for the development of novel biologically active molecules.

Another area of interest is the compound's potential role in cancer research. While it is not classified as a therapeutic agent, its structural analogs have shown promise in preclinical studies. Researchers are exploring its mechanisms of action, particularly its ability to interfere with cell proliferation and apoptosis. These investigations are part of a larger effort to identify new chemotherapeutic candidates with improved efficacy and reduced side effects.

Environmental and safety considerations are also paramount when discussing 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide. The compound is generally regarded as stable and non-hazardous under standard laboratory conditions. However, proper handling and disposal protocols should always be followed to ensure safety and compliance with regulatory guidelines. This aspect is particularly relevant given the increasing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, 3,5-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 303225-41-4) represents a fascinating area of research with broad implications for pharmaceutical development and biochemical studies. Its unique structural features, synthetic accessibility, and potential biological activities make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover its full potential, this compound may well find its place in the next generation of therapeutic agents and biochemical tools.